Cas no 899970-06-0 (N-(2,3-dimethylphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product name: N-(2,3-dimethylphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 899970-06-0
• MF: C₂₁H₁₉N₃O₄
• MW: 377.393265008926
• CID: 5491309

N-(2,3-dimethylphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dimethylphenyl)-1-[(3-nitrophenyl)methyl]-2-oxopyridine-3-carboxamide
• N-(2,3-dimethylphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C21H19N3O4/c1-14-6-3-10-19(15(14)2)22-20(25)18-9-5-11-23(21(18)26)13-16-7-4-8-17(12-16)24(27)28/h3-12H,13H2,1-2H3,(H,22,25)
• InChI Key： NQLLFZLOASDJMO-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC([N+]([O-])=O)=C2)C=CC=C1C(NC1=CC=CC(C)=C1C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2,3-dimethylphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

Comprehensive Overview of N-(2,3-dimethylphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 899970-06-0)

N-(2,3-dimethylphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 899970-06-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a pyridine-3-carboxamide core, substituted with a 2,3-dimethylphenyl group and a 3-nitrophenylmethyl moiety, which contribute to its potential bioactivity. Researchers are particularly interested in its applications as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted drug discovery.

In recent years, the demand for small-molecule therapeutics and agrochemical intermediates has surged, driven by advancements in precision medicine and sustainable agriculture. This compound’s nitroaromatic and heterocyclic components make it a candidate for studying structure-activity relationships (SAR), a hot topic in medicinal chemistry. Its CAS No. 899970-06-0 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and lead optimization projects.

The synthesis of N-(2,3-dimethylphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide typically involves multi-step organic reactions, including amide coupling and nitro-group functionalization. These methods are widely discussed in academic literature, particularly in the context of green chemistry and atom-economical processes. Researchers are also exploring its solubility and stability profiles, which are critical for formulation development—a key focus area in pharmaceutical R&D.

From an industrial perspective, this compound’s patent landscape is evolving, with several applications filed for its derivatives in crop protection and disease management. Its potential as a bioactive scaffold aligns with the growing interest in multi-target drugs, a trend fueled by the need for therapies against complex diseases like cancer and metabolic disorders. Notably, its 3-nitrophenyl group is often highlighted in discussions about electron-withdrawing effects and molecular docking studies.

In analytical chemistry, CAS No. 899970-06-0 is characterized using techniques such as HPLC, NMR, and mass spectrometry, ensuring purity and consistency for research applications. The compound’s chromatographic behavior and spectral data are frequently documented, aiding in its identification and quality control. These aspects are crucial for compliance with Good Laboratory Practices (GLP) and regulatory standards.

As the scientific community continues to explore N-(2,3-dimethylphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide, its role in drug discovery pipelines and material science is expected to expand. Future studies may focus on its metabolic pathways or synergistic effects with other compounds, addressing unanswered questions in pharmacokinetics and toxicology. This aligns with broader industry efforts to develop safer and more efficacious chemical entities.

In summary, CAS No. 899970-06-0 represents a promising candidate for interdisciplinary research, bridging gaps between organic synthesis, biological evaluation, and industrial application. Its versatility and molecular complexity make it a subject of enduring interest, particularly in contexts where innovation and sustainability are prioritized.